Cas no 2172436-52-9 ({1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172436-52-9
• MF: C₁₅H₂₈N₄
• MW: 264.409623146057
• CID: 5928199
• PubChem ID: 165865188
• Update Time: 2025-10-22

{1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• EN300-1596995
• {[1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2172436-52-9

• Inchi： 1S/C15H28N4/c1-12(2)7-8-15-14(11-16-3)17-18-19(15)10-9-13-5-4-6-13/h12-13,16H,4-11H2,1-3H3
• InChI Key： MLTIJSZBBRIIEA-UHFFFAOYSA-N
• SMILES： N1(C(=C(CNC)N=N1)CCC(C)C)CCC1CCC1

Computed Properties

• Exact Mass: 264.23139691g/mol
• Monoisotopic Mass: 264.23139691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.7Ų

Additional information on {1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

{1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

The compound {1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, with CAS No. 2172436-52-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a triazole ring system and various substituents that contribute to its distinctive chemical properties.

The molecular structure of this compound is notable for its triazole ring, a five-membered aromatic heterocycle containing three nitrogen atoms. This ring system is further substituted with a 1-(2-cyclobutylethyl) group and a 5-(3-methylbutyl) group, which add complexity and functionality to the molecule. The presence of the cyclobutane ring within the substituent introduces strain and unique electronic properties, making this compound a valuable subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. Researchers have explored the use of click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), to construct the triazole ring system with high precision. These methods not only enhance the yield of the desired product but also allow for greater control over the stereochemistry of the molecule.

The application of this compound extends across multiple disciplines. In medicinal chemistry, it has been investigated as a potential lead compound for drug development due to its ability to interact with various biological targets. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in disease pathways, making it a promising candidate for further optimization.

In addition to its biological applications, this compound has also found utility in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or field-effect transistors (FETs). Recent research has demonstrated that incorporating this compound into polymer blends can enhance the electrical conductivity of the resulting materials without compromising their mechanical properties.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard testing conditions. Furthermore, its degradation pathways under various environmental conditions have been characterized, providing insights into its potential persistence in the environment.

Looking ahead, the development of novel derivatives of this compound holds significant promise for advancing both basic and applied research. By modifying the substituents on the triazole ring or introducing additional functional groups, researchers can tailor the chemical properties of this compound to suit specific applications.

In conclusion, {1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is a versatile and intriguing compound with a wide range of potential applications. Its unique molecular structure and favorable chemical properties make it an attractive target for further investigation across diverse fields of research.